Cas no 1807150-02-2 (Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate)

• Product Name: Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate
• CAS No: 1807150-02-2
• MF: C₉H₉F₂IN₂O₂
• MW: 342.081241369247
• CID: 4894708
• Update Time: 2025-10-30

Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate

• Inchi： 1S/C9H9F2IN2O2/c1-16-9(15)7-4(8(10)11)2-6(12)14-5(7)3-13/h2,8H,3,13H2,1H3
• InChI Key： BCUPFJNMJYQJFB-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(=O)OC)C(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate

Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate: A Comprehensive Overview

Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate, also known by its CAS number 1807150-02-2, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with several functional groups, including an amino group, a difluoromethyl group, and an iodine atom. The presence of these substituents makes it a versatile molecule with applications ranging from drug discovery to advanced materials synthesis.

The pyridine ring serves as the central framework of this compound, providing a rigid and planar structure that facilitates various chemical reactions. The aminomethyl group attached at the 2-position introduces nucleophilic properties, making the molecule reactive towards electrophilic species. Meanwhile, the difluoromethyl group at the 4-position introduces electron-withdrawing effects, which can modulate the electronic properties of the pyridine ring and enhance reactivity in certain reactions. The iodine atom at the 6-position adds a halogen substituent, which can act as a leaving group in substitution reactions or serve as a directing group in further functionalization.

Recent studies have highlighted the importance of such multifunctional compounds in the development of novel pharmaceutical agents. For instance, researchers have explored the use of Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate as a precursor for synthesizing bioactive molecules with potential anti-cancer or anti-inflammatory properties. The ability to modify the substituents on the pyridine ring allows for fine-tuning of the compound's pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for drug design.

In addition to its role in medicinal chemistry, this compound has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics, such as light-emitting diodes (LEDs) or photovoltaic devices. The difluoromethyl group and iodine atom contribute to the molecule's ability to absorb and emit light across a wide spectrum, which is crucial for applications in optoelectronics.

The synthesis of Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate involves a series of carefully designed organic reactions. Starting from pyridine derivatives, chemists employ nucleophilic substitution, Friedel-Crafts alkylation, and other advanced techniques to introduce the desired substituents onto the ring. The presence of multiple functional groups requires precise control over reaction conditions to avoid unwanted side reactions and ensure high yields.

One of the most promising areas of research involving this compound is its use in click chemistry applications. The aminomethyl group can act as a nucleophile in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling rapid and efficient assembly of complex molecular architectures. This capability has led to its use in constructing libraries of compounds for high-throughput screening in drug discovery.

Furthermore, recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation across its π-system, which enhances its stability and reactivity under various conditions.

In conclusion, Methyl 2-(aminomethyl)-4-(difluoromethyl)-6-iodopyridine-3-carboxylate (CAS No: 1807150-02-2) is a multifaceted compound with wide-ranging applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel compounds with tailored properties. As ongoing research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to grow significantly.